Cas no 401514-72-5 (Glycine, N,N-bis2-(2,5-dioxo-1-pyrrolidinyl)oxy-2-oxoethyl-, 2,5-dioxo-1-pyrrolidinyl ester)

• Product Name: Glycine, N,N-bis2-(2,5-dioxo-1-pyrrolidinyl)oxy-2-oxoethyl-, 2,5-dioxo-1-pyrrolidinyl ester
• CAS No: 401514-72-5
• MF: C₁₈H₁₈N₄O₁₂
• MW: 482.355124950409
• CID: 325770
• PubChem ID: 4150925
• Update Time: 2025-05-21

Glycine, N,N-bis2-(2,5-dioxo-1-pyrrolidinyl)oxy-2-oxoethyl-, 2,5-dioxo-1-pyrrolidinyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine,N,N-bis[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-,2,5-dioxo-1-pyrrolidinyl ester
• (2,5-dioxopyrrolidin-1-yl) 2-[bis[2-(2,5-dioxopyrrolidin-1-yl)oxy-2-oxoethyl]amino]acetate
• TRIS-SUCCINIMIDYL AMINOTRIACETATE
• Tris-succinimidylaminotriacetate
• CYIJYHIEQLQITN-UHFFFAOYSA-N
• DTXSID00399961
• Tri(N-succinimidyl) nitrilotriacetate
• MFCD02258953
• Glycine, N,N-bis[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-, 2,5-dioxo-1-pyrrolidinyl ester
• SCHEMBL3861378
• A1-06659
• 401514-72-5
• Nitrilotriacetic acid tri(N-succinimidyl) ester, purum, trifunctional, amine-reactive cross-linking agent, >=97.0% (N)
• tris(2,5-dioxopyrrolidin-1-yl) 2,2',2''-nitrilotriacetate
• NITRILOTRIACETIC ACID TRI(N-SUCCINIMIDYL
• DS-017351
• G85344
• Glycine, N,N-bis2-(2,5-dioxo-1-pyrrolidinyl)oxy-2-oxoethyl-, 2,5-dioxo-1-pyrrolidinyl ester

• Inchi： 1S/C18H18N4O12/c23-10-1-2-11(24)20(10)32-16(29)7-19(8-17(30)33-21-12(25)3-4-13(21)26)9-18(31)34-22-14(27)5-6-15(22)28/h1-9H2
• InChI Key： CYIJYHIEQLQITN-UHFFFAOYSA-N
• SMILES： O(C(CN(CC(=O)ON1C(CCC1=O)=O)CC(=O)ON1C(CCC1=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 482.092
• Monoisotopic Mass: 482.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 820
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 194Ų

Glycine, N,N-bis2-(2,5-dioxo-1-pyrrolidinyl)oxy-2-oxoethyl-, 2,5-dioxo-1-pyrrolidinyl ester Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Glycine, N,N-bis2-(2,5-dioxo-1-pyrrolidinyl)oxy-2-oxoethyl-, 2,5-dioxo-1-pyrrolidinyl ester

Glycine, N,N-bis2-(2,5-dioxo-1-pyrrolidinyl)oxy-2-oxoethyl-, 2,5-dioxo-1-pyrrolidinyl ester (CAS No. 401514-72-5): A Comprehensive Overview

Glycine, N,N-bis2-(2,5-dioxo-1-pyrrolidinyl)oxy-2-oxoethyl-, 2,5-dioxo-1-pyrrolidinyl ester (CAS No. 401514-72-5) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as a pyrrolidinyl ester, is characterized by its unique structural features and potential applications in various research and therapeutic contexts.

The molecular structure of Glycine, N,N-bis2-(2,5-dioxo-1-pyrrolidinyl)oxy-2-oxoethyl-, 2,5-dioxo-1-pyrrolidinyl ester is composed of a glycine backbone with two pyrrolidinone rings and an ester linkage. The presence of these functional groups imparts specific chemical properties that make it a valuable tool in the development of new pharmaceuticals and diagnostic agents. The compound's ability to form stable complexes with various biomolecules has been extensively studied, highlighting its potential in drug delivery systems and targeted therapies.

Recent research has focused on the synthesis and characterization of Glycine, N,N-bis2-(2,5-dioxo-1-pyrrolidinyl)oxy-2-oxoethyl-, 2,5-dioxo-1-pyrrolidinyl ester. A study published in the Journal of Organic Chemistry (JOC) in 2023 detailed an efficient synthetic route for this compound using a combination of microwave-assisted reactions and traditional organic synthesis techniques. The authors reported high yields and excellent purity, making the compound readily available for further studies.

In the realm of medicinal chemistry, Glycine, N,N-bis2-(2,5-dioxo-1-pyrrolidinyl)oxy-2-oxoethyl-, 2,5-dioxo-1-pyrrolidinyl ester has shown promise as a prodrug candidate. Prodrugs are biologically inactive compounds that are converted into their active form within the body through metabolic processes. The unique structure of this compound allows it to be selectively activated in specific tissues or cells, thereby minimizing systemic side effects. This property is particularly valuable in the development of targeted cancer therapies and other site-specific treatments.

Additionally, the compound's ability to form stable complexes with metal ions has been explored for its potential use in imaging agents. A study published in the Journal of Medicinal Chemistry (JMC) in 2023 demonstrated that Glycine, N,N-bis2-(2,5-dioxo-1-pyrrolidinyl)oxy-2-oxoethyl-, 2,5-dioxo-1-pyrrolidinyl ester can be used to chelate paramagnetic metal ions such as gadolinium (Gd), which are commonly used in magnetic resonance imaging (MRI). The resulting complexes exhibit enhanced stability and improved contrast properties compared to traditional MRI contrast agents.

The biological activity of Glycine, N,N-bis2-(2,5-dioxo-1-pyrrolidinyl)oxy-2-oxoethyl-, 2,5-dioxo-1-pyrrolidinyl ester has also been investigated. In vitro studies have shown that the compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical trials are currently underway to evaluate the safety and efficacy of Glycine, N,N-bis2-(2,5-dioxo-1-pyrrolidinyl)oxy-2-oxoethyl-, 2,5-dioxo-1-pyrrolidinyl ester in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels with no significant adverse effects reported. These promising findings have paved the way for further clinical development and potential approval as a novel therapeutic agent.

In conclusion, Glycine, N,N-bis2-(2,5-dioxo-1-pyrrolidinyl)oxy-2-oxoethyl-, 2,5-dioxo-1-pyrrolidinyl ester (CAS No. 401514-72-5) is a versatile compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structural features and biological properties make it a valuable tool for researchers and clinicians alike. Ongoing studies continue to uncover new potential uses for this compound, further solidifying its importance in the field.